Cas no 333458-39-2 (6-Chloro-2-(methylamino)-3-nitrobenzonitrile)

• Product Name: 6-Chloro-2-(methylamino)-3-nitrobenzonitrile
• CAS No: 333458-39-2
• MF: C₈H₆ClN₃O₂
• MW: 211.605140209198
• MDL: MFCD09835343
• CID: 301848
• PubChem ID: 11218089
• Update Time: 2025-05-26

6-Chloro-2-(methylamino)-3-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(methylamino)-3-nitrobenzonitrile
• 6-Chloro-2-(methylamino)-3-nitrobenzenecarbonitrile
• 6-chloro-2-methylamino-3-nitrobenzonitrile
• Benzonitrile,6-chloro-2-(methylamino)-3-nitro-
• 333458-39-2
• MFCD09835343
• DTXSID40459073
• 6-Chloro-2-(methylamino)-3-nitrobenzene carbonitrile
• J-518509
• SCHEMBL894368
• MFDSRVMMEBXMHC-UHFFFAOYSA-N
• AKOS005073153
• 6-chloro-2-methylamino-3-nitro-benzonitrile
• KD-0706

• MDL： MFCD09835343
• Inchi： 1S/C8H6ClN3O2/c1-11-8-5(4-10)6(9)2-3-7(8)12(13)14/h2-3,11H,1H3
• InChI Key： MFDSRVMMEBXMHC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1C#N)NC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 211.01500
• Monoisotopic Mass: 211.0148541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 81.6Ų

Experimental Properties

• Density: 1.43
• Boiling Point: 381.8°Cat760mmHg
• Flash Point: 184.7°C
• Refractive Index: 1.601
• PSA: 81.64000
• LogP: 2.75778

Additional information on 6-Chloro-2-(methylamino)-3-nitrobenzonitrile

Recent Advances in the Study of 6-Chloro-2-(methylamino)-3-nitrobenzonitrile (CAS: 333458-39-2)

6-Chloro-2-(methylamino)-3-nitrobenzonitrile (CAS: 333458-39-2) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, particularly in the context of kinase inhibition and anticancer activity. This research brief aims to summarize the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

The compound's structural features, including the chloro, nitro, and nitrile functional groups, make it a promising scaffold for the development of novel bioactive molecules. Recent synthetic approaches have optimized the yield and purity of 6-Chloro-2-(methylamino)-3-nitrobenzonitrile, enabling more extensive biological evaluations. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its structure and purity, ensuring reliable data for subsequent studies.

In vitro studies have demonstrated that 6-Chloro-2-(methylamino)-3-nitrobenzonitrile exhibits potent inhibitory activity against specific kinases, which are critical targets in cancer therapy. Molecular docking simulations have revealed its binding affinity to the ATP-binding sites of these kinases, suggesting a competitive inhibition mechanism. These findings are supported by enzymatic assays showing IC50 values in the low micromolar range, highlighting its potential as a lead compound for further optimization.

Further investigations into the compound's pharmacokinetic properties have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. While the compound shows moderate solubility and permeability, its metabolic stability has been a point of concern, prompting researchers to explore structural modifications to enhance its drug-like properties. Recent efforts have focused on derivatization strategies to improve bioavailability and reduce potential toxicity.

In vivo studies using animal models have begun to evaluate the efficacy and safety of 6-Chloro-2-(methylamino)-3-nitrobenzonitrile. Preliminary results indicate promising antitumor activity in xenograft models, with observed reductions in tumor volume and minimal adverse effects. These findings underscore the compound's potential as a candidate for further preclinical development, although additional studies are needed to fully characterize its therapeutic window and long-term safety.

Beyond its anticancer potential, recent research has explored other therapeutic applications of 6-Chloro-2-(methylamino)-3-nitrobenzonitrile. For instance, its interaction with other biological targets, such as inflammatory mediators and microbial enzymes, has been investigated. These studies suggest a broader pharmacological profile, opening new avenues for its use in treating diverse diseases, including infectious and inflammatory conditions.

In conclusion, 6-Chloro-2-(methylamino)-3-nitrobenzonitrile (CAS: 333458-39-2) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its kinase inhibitory activity, coupled with its potential for structural optimization, positions it as a valuable lead for drug development. Continued research efforts are expected to further elucidate its mechanisms of action, refine its pharmacokinetic properties, and expand its therapeutic applications. This brief highlights the current state of knowledge and underscores the importance of ongoing investigations to fully realize its potential in medicine.